Cas no 502135-04-8 (ethyl 4-(2-ethoxy-2-oxoacetyl)-5-methylisoxazole-3-carboxylate)

• Product Name: ethyl 4-(2-ethoxy-2-oxoacetyl)-5-methylisoxazole-3-carboxylate
• CAS No: 502135-04-8
• MF: C₁₁H₁₃NO₆
• MW: 255.224023580551
• CID: 1113119
• Update Time: 2024-07-24

ethyl 4-(2-ethoxy-2-oxoacetyl)-5-methylisoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-ethoxy-2-oxoacetyl)-5-methylisoxazole-3-carboxylate
• 4-Isoxazoleacetic acid, 3-(ethoxycarbonyl)-5-methyl-α-oxo-, ethyl ester

• Inchi： 1S/C11H13NO6/c1-4-16-10(14)8-7(6(3)18-12-8)9(13)11(15)17-5-2/h4-5H2,1-3H3
• InChI Key： WLVRERDAOZUYKQ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)C(OCC)=O)C(C(OCC)=O)=N1

Experimental Properties

• Density: 1.250±0.06 g/cm3(Predicted)
• Boiling Point: 405.1±45.0 °C(Predicted)
• pka: -7.91±0.50(Predicted)